Cas no 861359-13-9 (3-Formamido-4-methylpentanoic acid)

• Product Name: 3-Formamido-4-methylpentanoic acid
• CAS No: 861359-13-9
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• CID: 718273
• Update Time: 2023-08-03

3-Formamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,3-(aminocarbonyl)-4-methyl-
• Isocaproic acid, -bta--carbamido- (2CI)
• 3-formamido-4-methylpentanoic acid
• (3S)-3-Formamido-4-methylpentanoic acid
• (3R)-3-Formamido-4-methylpentanoic acid
• 3-Formamido-4-methylpentanoic acid

• Inchi： 1S/C7H13NO3/c1-5(2)6(8-4-9)3-7(10)11/h4-6H,3H2,1-2H3,(H,8,9)(H,10,11)
• InChI Key： FGHDKKGSFZILPH-UHFFFAOYSA-N
• SMILES： OC(CC(C(C)C)NC=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 145
• Topological Polar Surface Area: 66.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids